1-(2-Bromo-1-methoxyethyl)-4-fluorobenzene
Overview
Description
1-(2-Bromo-1-methoxyethyl)-4-fluorobenzene is a chemical compound with the molecular formula CHBrO. It has an average mass of 215.087 Da and a monoisotopic mass of 213.999313 Da .
Molecular Structure Analysis
The molecular structure of 1-(2-Bromo-1-methoxyethyl)-4-fluorobenzene consists of a benzene ring substituted with a bromo-methoxyethyl group and a fluorine atom . The exact positions of these substituents on the benzene ring could not be determined from the available information.Scientific Research Applications
Carbon-Carbon Coupling
The compound is used in the Silylium-Catalyzed Carbon–Carbon Coupling of Alkynylsilanes . This process is an important reaction in organic chemistry, allowing for the formation of new carbon-carbon bonds. The use of “1-(2-Bromo-1-methoxyethyl)-4-fluorobenzene” in this reaction provides an alternative approach to traditional methods .
Solvent Extractant
In the field of materials science, a novel solvent extractant, 1,2-bis(2-methoxyethylthio)benzene , has been developed for the selective recovery of palladium from spent automotive catalysts. The brominated compound “1-(2-Bromo-1-methoxyethyl)-4-fluorobenzene” demonstrates the utility of brominated compounds in metal extraction and recovery.
Synthesis of Other Compounds
“1-(2-Bromo-1-methoxyethyl)-4-fluorobenzene” can be used as a starting material in the synthesis of other compounds. For example, it can be used to synthesize 1-(2-bromo-1-methoxyethyl)-4-ethylbenzene . This compound has potential applications in various fields of research .
Catalyst in Organic Reactions
The brominated compound can act as a catalyst in certain organic reactions. The presence of the bromine atom makes the compound highly reactive, allowing it to facilitate a variety of chemical transformations .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(2-bromo-1-methoxyethyl)-4-fluorobenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrFO/c1-12-9(6-10)7-2-4-8(11)5-3-7/h2-5,9H,6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDOOWEISFUCYOU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CBr)C1=CC=C(C=C1)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrFO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201251642 |
Source
|
| Record name | Benzene, 1-(2-bromo-1-methoxyethyl)-4-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201251642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
83739-63-3 |
Source
|
| Record name | Benzene, 1-(2-bromo-1-methoxyethyl)-4-fluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=83739-63-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 1-(2-bromo-1-methoxyethyl)-4-fluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201251642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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